Cas no 2034309-95-8 (3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile)

• Product Name: 3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile
• CAS No: 2034309-95-8
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 5332868
• Update Time: 2025-05-25

3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl)benzonitrile
• 3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile

• Inchi： 1S/C13H12N2OS/c14-6-9-2-1-3-10(4-9)13(16)15-7-12-5-11(15)8-17-12/h1-4,11-12H,5,7-8H2
• InChI Key： FNESEDIJEBXAHL-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2C(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 375
• XLogP3: 1.8
• Topological Polar Surface Area: 69.4

Additional information on 3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile

Exploring the Unique Properties and Applications of 3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile (CAS No. 2034309-95-8)

The compound 3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile (CAS No. 2034309-95-8) has garnered significant attention in the field of medicinal chemistry and drug discovery due to its distinctive bicyclic scaffold and functional versatility. This molecule features a thia-azabicyclo[2.2.1]heptane core, a structural motif known for its conformational rigidity and potential to enhance binding affinity in biological targets. The presence of a benzonitrile moiety further expands its utility in pharmaceutical design, particularly in modulating enzyme activity or receptor interactions.

Recent trends in drug development highlight the growing demand for heterocyclic compounds like 3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile. Researchers are increasingly focusing on small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), where such bicyclic frameworks play a pivotal role. The compound’s CAS No. 2034309-95-8 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug design.

One of the most compelling aspects of this molecule is its potential application in central nervous system (CNS) disorders. The 2-thia-5-azabicyclo[2.2.1]heptane scaffold is structurally analogous to other neuroactive compounds, making it a candidate for targeting G-protein-coupled receptors (GPCRs) or ion channels. This aligns with current industry efforts to address unmet medical needs in neurodegenerative diseases and chronic pain management.

From a synthetic chemistry perspective, the preparation of 3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile involves innovative strategies such as transition-metal-catalyzed cross-coupling or ring-closing metathesis. These methods are often discussed in forums and publications related to green chemistry and atom economy, as researchers seek sustainable pathways to complex heterocycles. The compound’s benzonitrile group also offers opportunities for further derivatization, a key consideration in structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, CAS No. 2034309-95-8 exemplifies how computational tools can predict molecular properties and binding poses. Platforms like AlphaFold and Schrödinger’s Suite are increasingly used to model interactions between such compounds and biological targets, accelerating the identification of lead candidates. This synergy between wet-lab synthesis and in silico screening is reshaping modern pharmaceutical R&D.

Beyond therapeutics, 3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile may find applications in agrochemicals or material science. Its bicyclic sulfur-nitrogen framework could contribute to the development of novel ligands for catalysis or functional polymers. Such interdisciplinary potential makes it a subject of interest in patents and industrial research collaborations.

To summarize, 3-{2-thia-5-azabicyclo[2.2.1]heptane-5-carbonyl}benzonitrile (CAS No. 2034309-95-8) represents a versatile and pharmacologically relevant scaffold. Its unique structure bridges multiple domains of chemistry and biology, addressing contemporary challenges in drug discovery, sustainable synthesis, and computational modeling. As scientific inquiries into its properties expand, this compound is poised to remain a focal point in innovative research.